Cas no 783321-45-9 (Ethanone, 1-(1,3-benzodioxol-5-yl)-2,2-dibromo-)
783321-45-9 structure
Product Name:Ethanone, 1-(1,3-benzodioxol-5-yl)-2,2-dibromo-
CAS No:783321-45-9
MF:C9H6Br2O3
MW:321.950141429901
CID:530493
PubChem ID:21958931
Update Time:2025-04-19
Ethanone, 1-(1,3-benzodioxol-5-yl)-2,2-dibromo- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(1,3-benzodioxol-5-yl)-2,2-dibromo-
- 1-(1,3-benzodioxol-5-yl)-2,2-dibromoethanone
- 783321-45-9
- SY299462
- SCHEMBL5742941
- 2,2-Dibromo-3 inverted exclamation mark ,4 inverted exclamation mark -(methylenedioxy)acetophenone
- 1-(2H-1,3-Benzodioxol-5-yl)-2,2-dibromoethan-1-one
- DTXSID00620803
-
- Inchi: 1S/C9H6Br2O3/c10-9(11)8(12)5-1-2-6-7(3-5)14-4-13-6/h1-3,9H,4H2
- InChI Key: LSCBWWHYKHBDSF-UHFFFAOYSA-N
- SMILES: BrC(C(C1C=CC2=C(C=1)OCO2)=O)Br
Computed Properties
- Exact Mass: 321.86632g/mol
- Monoisotopic Mass: 319.86837g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 35.5Ų
Ethanone, 1-(1,3-benzodioxol-5-yl)-2,2-dibromo- Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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